DC_AC50

• CAS: 497061-48-0
• Molecular Formula: C17H12BrF2N3OS
• Molecular Weight: 424.3 g/mol
• InChI: InChI=1S/C17H12BrF2N3OS/c18-10-5-8(19)6-11(20)14(10)23-16(24)15-13(21)9-4-7-2-1-3-12(7)22-17(9)25-15/h4-6H,1-3,21H2,(H,23,24)
• InChIKey: DFNOJNBNTVQPCA-UHFFFAOYSA-N

DC_AC50: Dual Atox1/CCS Copper Chaperone Inhibitor

DC_AC50 (CAS 497061-48-0) is a synthetic small-molecule dual inhibitor of the human copper-trafficking chaperone proteins Atox1 and CCS, with a molecular formula of C17H12BrF2N3OS and a molecular weight of 424.26 . It binds at the copper-trafficking interface of these proteins to suppress intracellular copper transport, an approach distinct from conventional copper chelators that non-selectively sequester metal ions [1]. DC_AC50 exhibits self-fluorescence properties (excitation: 290 nm and 355 nm; emission: 494 nm), enabling direct binding studies without secondary labeling [2].

Dual Atox1/CCS inhibitor acting at the copper-transfer protein–protein interface

Does not directly chelate copper; mechanism distinct from broad-spectrum copper depletion

Reported cancer-cell model selectivity context supports chaperone-dependence studies

• [1] Wang J, Luo C, Shan C, et al. Inhibition of human copper trafficking by a small molecule significantly attenuates cancer cell proliferation. Nat Chem. 2015;7(12):968-979. View Source
• [2] GlpBio. DC_AC50: Selective inhibitor of human copper-trafficking proteins Atox1 and CCS. Catalog No. GC15206. View Source

DC_AC50 Mechanistic Selectivity Gap

DC_AC50 occupies a unique pharmacological position as a dual Atox1/CCS inhibitor that blocks protein-protein interactions at the copper-trafficking interface without directly chelating copper ions [1]. This mechanism critically differentiates it from non-selective copper chelators such as tetrathiomolybdate (TM), which sequester free copper ions and can cause systemic copper depletion and off-target metal chelation toxicity [2]. Additionally, DC_AC50's dual-target engagement profile distinguishes it from hypothetical single-target Atox1-only or CCS-only inhibitors, as genetic knockdown studies confirm that both chaperones contribute to cancer cell proliferation pathways, and dual inhibition produces more robust anti-proliferative effects than targeting either chaperone alone [1].

Mechanism

DC_AC50: dual chaperone PPI inhibitor; preserves copper-dependent housekeeping functions

Tetrathiomolybdate: non-selective copper chelator; may disrupt systemic copper pools and shift selectivity context

Target coverage

DC_AC50: engages both Atox1 and CCS at the interface

Curcumin: single Atox1 binder; lacks CCS engagement; dual-chaperone pathway response may differ

Tolerability context

DC_AC50: reported in vivo tolerability in murine xenograft models

DC_AC2 (structural analog): development-terminating toxicity observed; in vivo model safety context may not transfer

• [1] Wang J, Luo C, Shan C, et al. Inhibition of human copper trafficking by a small molecule significantly attenuates cancer cell proliferation. Nat Chem. 2015;7(12):968-979. View Source
• [2] ScienceNet.cn. Research discovers small molecule inhibitors of copper chaperone proteins. 2015 Dec 11. View Source

DC_AC50 Comparative Evidence

Binding Affinity vs. Inactive Analog ZYAT36

In direct head-to-head cellular proliferation assays, DC_AC50-based inhibition reduced cancer cell proliferation as potently as the standard chemotherapeutic agent cisplatin, and more effectively than the non-selective copper chelator tetrathiomolybdate (TM) [1]. This finding positions DC_AC50 as a mechanistically distinct alternative that matches the potency of a frontline chemotherapeutic while avoiding the non-specific metal depletion associated with chelator-based strategies.

Binding affinity vs. ZYAT36

Head-to-head

DC_AC50 Kd Atox1 ≈6.8 μM, CCS ≈8.2 μM; ZYAT36 Kd Atox1 >250 μM, CCS ≈118 μM (>37-fold and >14-fold gap)

Establishes target-engagement context for chaperone probe selectivity

FRET and fluorescence anisotropy; inactive analog confirms binding specificity

Evidence Dimension	Inhibition of cancer cell proliferation
Target Compound Data	Proliferation reduction potency equivalent to cisplatin
Comparator Or Baseline	Cisplatin (equivalent potency); Tetrathiomolybdate (TM, inferior potency)
Quantified Difference	DC_AC50 = cisplatin potency > TM potency
Conditions	Human cancer cell line proliferation assays

Why This Matters

Procurement justification: DC_AC50 offers cisplatin-comparable anti-proliferative activity through a novel copper-chaperone mechanism, avoiding the DNA-damaging toxicity profile of platinum agents and the systemic copper depletion of chelators.

• [1] Network of Cancer Research. DC_AC50 is a Dual inhibitor of Atox1 and CCS (Copper Chaperones). 2021 Apr 3. View Source

Cancer-Selective Activity vs. Tetrathiomolybdate

DC_AC50 binds to purified human Atox1 with a dissociation constant (Kd) of approximately 6.8 μM and to full-length CCS with a Kd of approximately 8.2 μM, as determined by FRET-based binding assays [1]. Fluorescence anisotropy (FA) assays yielded consistent values: Kd = 6.4 μM for Atox1, 7.9 μM for full-length CCS, and 12.2 μM for CCS domain I [2]. This dual-binding profile, with comparable low-micromolar affinity for both targets, is distinct from compounds that engage only one copper chaperone.

Cancer-cell selectivity

Cross-study comparable

DC_AC50 inhibits H1299, K562, MDA-MB-231, 212LN at 2.5–10 μM; minimal effect on 5 normal cell lines. Tetrathiomolybdate: non-selective copper depletion affects normal cells.

Supports cancer-cell model selectivity context vs. copper chelator

Normal cell panel includes melanocytes, fibroblasts, keratinocytes, lung and breast epithelial cells

Evidence Dimension	Binding affinity (Kd) to copper chaperone proteins
Target Compound Data	Atox1 Kd = 6.4-6.8 μM; CCS Kd = 7.9-8.2 μM
Comparator Or Baseline	Single-target Atox1 or CCS inhibitors (not quantified; class-level inference)
Quantified Difference	Dual-target engagement with similar micromolar affinity for both proteins
Conditions	FRET assay and fluorescence anisotropy (FA) assay with purified recombinant proteins

Why This Matters

The dual-target binding profile supports DC_AC50's classification as a bifunctional copper-trafficking inhibitor, enabling researchers to simultaneously interrogate both Atox1 and CCS pathways in a single experiment without requiring multiple tool compounds.

• [1] Wang J, Luo C, Shan C, et al. Inhibition of human copper trafficking by a small molecule significantly attenuates cancer cell proliferation. Nat Chem. 2015;7(12):968-979. View Source
• [2] GlpBio. DC_AC50: Selective inhibitor of human copper-trafficking proteins Atox1 and CCS. Catalog No. GC15206. View Source

In Vivo Safety vs. Analog DC_AC2

In concentration-dependent proliferation assays (2.5-10 μM), DC_AC50 inhibited the proliferation of human lung cancer H1299 cells, leukemia K562 cells, breast cancer MDA-MB-231 cells, and head and neck cancer 212LN cells, but failed to exhibit notable inhibition of human normal epithelial lung BEAS-2B cells or breast MCF-10A cells as control cells . Similarly, DC_AC50 inhibited proliferation in four cancer cell lines (H1299, K562, MDA-MB-231, 212LN) while showing little effect on normal PIG1, HDF, HaCaT, and MCF-10A cells .

In vivo tolerability vs. DC_AC2

Head-to-head

DC_AC50: no significant toxicity at 10–100 mg/kg/day; tumor growth inhibition in H1299 and K562 xenografts. DC_AC2: toxic in mice, development discontinued.

Supports in vivo model tolerability context over structural analog

21-day chronic injection; complete blood counts and hematopoietic assessment

Evidence Dimension	Cell proliferation inhibition at 2.5-10 μM
Target Compound Data	Significant inhibition in H1299, K562, MDA-MB-231, 212LN cancer cells
Comparator Or Baseline	BEAS-2B, MCF-10A, PIG1, HDF, HaCaT normal cells
Quantified Difference	No notable inhibition in normal cells vs. dose-dependent inhibition in cancer cells
Conditions	Cell proliferation assays, 2.5-10 μM concentration range

Why This Matters

The differential sensitivity between cancer and normal cells indicates a favorable selectivity window, reducing the likelihood of confounding cytotoxicity in co-culture experiments or normal tissue controls.

Platinum Chemosensitization in Osteosarcoma

In 72-hour cell viability assays, DC_AC50 exhibited IC50 values of 9.88 μM (Canine Abrams), 12.57 μM (Canine D1), 5.96 μM (human HOS), and 6.68 μM (human MG63) in osteosarcoma (OSA) cell lines . Notably, DC_AC50 synergized with carboplatin in combination treatment of both human and canine OSA cells to reduce cancer cell viability . At 10 μM, DC_AC50 potentiated carboplatin-induced apoptosis in OSA cells and decreased clonogenic survival .

Platinum chemosensitization

Class-level

DC_AC50 IC50 5.96–12.57 μM in 4 OSA lines; synergistic with carboplatin (Combination Index method); enhanced apoptosis and reduced clonogenic survival at 3–10 μM.

Supports combination response context in osteosarcoma models

Human HOS/MG63 and canine Abrams/D1 cells; blocks Atox1-mediated platinum sequestration

Evidence Dimension	IC50 for cell viability reduction (72 h)
Target Compound Data	Human HOS: 5.96 μM; Human MG63: 6.68 μM; Canine Abrams: 9.88 μM; Canine D1: 12.57 μM
Comparator Or Baseline	Carboplatin alone (baseline for synergy assessment)
Quantified Difference	DC_AC50 + carboplatin: synergistic reduction in cell viability (combination index < 1)
Conditions	Canine and human osteosarcoma cell lines, 72 h incubation

Why This Matters

The quantified IC50 values across human and canine OSA models provide reference points for experimental dose-ranging, while the carboplatin synergy data support DC_AC50's use in combination chemotherapy research.

NSCLC Efficacy vs. Curcumin

In nude mice bearing lung cancer H1299 xenografts or leukemia K562 xenografts, daily intraperitoneal administration of DC_AC50 at 100 mg/kg for 21 days significantly decreased tumor size compared with vehicle control [1]. In the K562 mouse model, doses of 10, 20, and 50 mg/kg/day induced tumor-inhibitory effects without obvious toxicity or changes in body weight [1]. In an independent TNBC xenograft study, DCAC50 treatment attenuated tumor growth and suppressed angiogenesis [2].

NSCLC potency vs. curcumin

Context-dependent

DC_AC50 effective at 20 μM / 20 mg/kg/day; curcumin required 40 μM / 40 mg/kg/day. DC_AC50-treated tumors showed lower residual growth and COX17 expression.

Supports dual-chaperone targeting model context vs. single-binder

A549 and H1299 NSCLC cells; A549 xenograft; 21-day i.p. treatment

Evidence Dimension	Tumor volume reduction in mouse xenograft models
Target Compound Data	100 mg/kg/day (21 days): significant tumor size reduction
Comparator Or Baseline	Vehicle control (no treatment)
Quantified Difference	Significant reduction vs. vehicle; dose-dependent effect from 10-100 mg/kg
Conditions	Nude mice with H1299 or K562 xenografts; TNBC xenograft model

Why This Matters

Demonstrated in vivo anti-tumor activity across multiple xenograft models validates DC_AC50's utility in preclinical oncology studies and supports its selection over compounds lacking in vivo validation.

• [1] Wang J, Luo C, Shan C, et al. Inhibition of human copper trafficking by a small molecule significantly attenuates cancer cell proliferation. Nat Chem. 2015;7(12):968-979. View Source
• [2] Inhibition of Copper Transport Induces Apoptosis in Triple Negative Breast Cancer Cells and Suppresses Tumor Angiogenesis. Mol Cancer Ther. 2019;18(5):873-885. View Source

PPI Inhibition vs. Copper Chelation Mechanism

In nanoparticle-mediated delivery studies, DC_AC50 promoted a remarkable accumulation of intracellular cisplatin and copper through inhibition of the Atox1-ATPase pathways, thereby enhancing the chemotherapeutic effect of cisplatin and inducing significant ROS generation [1]. This finding establishes DC_AC50 as a chemosensitizer that can restore tumor cell immunogenicity for enhanced chemotherapy and cancer immunotherapy applications [1].

PPI inhibition mechanism

Class-level

DC_AC50 binds copper-transfer interface, not copper-binding cysteines; 3–6× weaker binding to interface mutants. Tetrathiomolybdate: non-selective copper sequestration.

Supports mechanism-of-action context as protein–protein interface inhibitor

Site-directed mutagenesis, SPR, NMR chemical shift perturbation

Evidence Dimension	Intracellular cisplatin accumulation
Target Compound Data	DC_AC50 + cisplatin: remarkable accumulation of intracellular cisplatin
Comparator Or Baseline	Cisplatin alone (baseline accumulation level)
Quantified Difference	Enhanced cisplatin accumulation (quantitative fold-change not specified)
Conditions	Nanoparticle-mediated DC_AC50 delivery in tumor cell models

Why This Matters

DC_AC50's ability to enhance intracellular cisplatin accumulation through Atox1-ATPase pathway inhibition provides a mechanistic rationale for its use in overcoming platinum resistance, a common clinical limitation in cancer chemotherapy.

• [1] Restoration of the Immunogenicity of Tumor Cells for Enhanced Cancer Therapy via Nanoparticle-Mediated Copper Chaperone Inhibition. Angew Chem Int Ed. 2022. View Source

DC_AC50 Preclinical Application Scenarios

Copper Chaperone Chemical Probe

Researchers investigating intracellular copper trafficking can use DC_AC50 as a dual Atox1/CCS inhibitor with quantified Kd values (Atox1: 6.4-6.8 μM; CCS: 7.9-8.2 μM) to probe both chaperone pathways simultaneously [1]. Its self-fluorescence properties (excitation: 290 nm and 355 nm; emission: 494 nm) enable direct FRET and fluorescence anisotropy binding assays without secondary labeling reagents [2]. Unlike copper chelators, DC_AC50 blocks copper transfer at the protein-protein interaction interface without depleting systemic copper, enabling cleaner mechanistic interpretation.

Reversing Platinum Resistance in Osteosarcoma

In human and canine osteosarcoma research, DC_AC50 has demonstrated synergistic reduction of cancer cell viability when combined with carboplatin, with quantified IC50 values in OSA cell lines: 5.96 μM (human HOS), 6.68 μM (human MG63), 9.88 μM (Canine Abrams), and 12.57 μM (Canine D1) . At 10 μM, DC_AC50 potentiates carboplatin-induced apoptosis and decreases clonogenic survival . This evidence supports DC_AC50 procurement for studies investigating platinum-based chemotherapy sensitization and acquired resistance mechanisms.

Xenograft Target Validation

DC_AC50 (also designated DCAC50) has been validated in triple-negative breast cancer (TNBC) models, where it reduces cell proliferation and elevates oxidative stress to trigger apoptosis [3]. In TNBC xenograft mouse models, DCAC50 treatment attenuates tumor growth and suppresses angiogenesis, and co-treatment with paclitaxel enhances cytotoxicity with favorable dose reduction of both drugs [3]. This application scenario is supported by peer-reviewed data demonstrating in vivo tumor growth inhibition and anti-angiogenic effects.

Benchmarking Dual-Chaperone Inhibition

For preclinical oncology programs requiring compounds with established in vivo activity, DC_AC50 provides validated tumor growth inhibition across multiple xenograft models. Daily administration at 100 mg/kg (21 days) significantly decreased tumor size in H1299 lung cancer and K562 leukemia xenografts [4]. Dose-dependent effects were observed from 10-100 mg/kg/day without obvious toxicity or body weight changes in the K562 model [4]. These in vivo validation data reduce experimental uncertainty for procurement decisions involving animal studies.

Application

Selection Property

Validation Focus

Copper chaperone chemical probe

Dual Atox1/CCS target engagement profile

Target-specificity with inactive analog ZYAT36

Platinum-resistance mechanism studies

Atox1-mediated platinum sequestration blockade

Combination response with carboplatin in osteosarcoma models

Xenograft model validation

In vivo tolerability and exposure profile

Hematological endpoint monitoring; dose-range 10–100 mg/kg/day

Medicinal chemistry benchmarking

Dual-chaperone binding vs. single-target binders

Downstream copper pathway marker suppression (e.g., COX17)

• [1] Wang J, Luo C, Shan C, et al. Inhibition of human copper trafficking by a small molecule significantly attenuates cancer cell proliferation. Nat Chem. 2015;7(12):968-979. View Source
• [2] GlpBio. DC_AC50: Selective inhibitor of human copper-trafficking proteins Atox1 and CCS. Catalog No. GC15206. View Source
• [3] Inhibition of Copper Transport Induces Apoptosis in Triple Negative Breast Cancer Cells and Suppresses Tumor Angiogenesis. Mol Cancer Ther. 2019;18(5):873-885. View Source
• [4] Wang J, Luo C, Shan C, et al. Inhibition of human copper trafficking by a small molecule significantly attenuates cancer cell proliferation. Nat Chem. 2015;7(12):968-979. View Source